Cas no 52023-69-5 (6-(ethanesulfonyl)pyridin-3-amine)

• Product Name: 6-(ethanesulfonyl)pyridin-3-amine
• CAS No: 52023-69-5
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5975851
• PubChem ID: 21487076
• Update Time: 2025-06-11

6-(ethanesulfonyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(ethylsulfonyl)-
• 6-(ethanesulfonyl)pyridin-3-amine
• 52023-69-5
• Z317047116
• AKOS000167051
• SCHEMBL11707092
• EN300-1263861

• Inchi： 1S/C7H10N2O2S/c1-2-12(10,11)7-4-3-6(8)5-9-7/h3-5H,2,8H2,1H3
• InChI Key： LJJBTDYNAGYHRR-UHFFFAOYSA-N
• SMILES： C1=NC(S(CC)(=O)=O)=CC=C1N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Melting Point: 104-105 °C
• Boiling Point: 449.1±45.0 °C(Predicted)
• pka: -0?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(ethanesulfonyl)pyridin-3-amine

Introduction to 6-(ethanesulfonyl)pyridin-3-amine (CAS No: 52023-69-5)

6-(ethanesulfonyl)pyridin-3-amine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 52023-69-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 6-(ethanesulfonyl)pyridin-3-amine incorporates both pyridine and ethanesulfonyl functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The pyridine ring in 6-(ethanesulfonyl)pyridin-3-amine serves as a crucial pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This feature makes it a valuable scaffold for designing novel therapeutic agents. The ethanesulfonyl group, on the other hand, enhances the compound's solubility and stability, making it more suitable for various chemical transformations and biological assays.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 6-(ethanesulfonyl)pyridin-3-amine in the development of small-molecule inhibitors. Researchers have demonstrated its efficacy in targeting specific enzymes involved in inflammatory pathways, such as COX-2 and NF-κB. These studies suggest that derivatives of 6-(ethanesulfonyl)pyridin-3-amine could serve as promising candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 6-(ethanesulfonyl)pyridin-3-amine has shown potential in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor development. The compound's unique electronic properties make it an attractive candidate for designing organic semiconductors and conductive polymers.

The synthesis of 6-(ethanesulfonyl)pyridin-3-amine involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the ethanesulfonyl group is achieved through sulfonylation reactions, which require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes.

One of the most compelling aspects of 6-(ethanesulfonyl)pyridin-3-amine is its role in drug discovery pipelines. Researchers have leveraged its structural features to develop libraries of analogs with enhanced pharmacological properties. High-throughput screening (HTS) methods have been utilized to identify derivatives with improved binding affinity and selectivity against therapeutic targets. These efforts have led to several preclinical candidates that are being further evaluated for their therapeutic potential.

The safety profile of 6-(ethanesulfonyl)pyridin-3-amine has also been extensively studied. Toxicological assessments have revealed that the compound exhibits low acute toxicity at relevant doses, making it a favorable candidate for further development. However, long-term studies are necessary to fully understand its metabolic pathways and potential side effects.

The future prospects of 6-(ethanesulfonyl)pyridin-3-amine are promising, with ongoing research focusing on optimizing its synthesis and exploring new applications. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from laboratory-scale research to clinical trials. As our understanding of its mechanisms of action continues to grow, so too will its potential impact on human health.